Cas no 1850823-93-6 (4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 1850823-93-6
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• CID: 6039841
• PubChem ID: 130831676
• Update Time: 2025-06-11

4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1850823-93-6
• EN300-1869167
• 4-(2-cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine
• 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C9H9N3S2/c10-9-12-7(4-14-9)6-3-13-8(11-6)5-1-2-5/h3-5H,1-2H2,(H2,10,12)
• InChI Key： UUNDMOKANVUGGB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC(N)=N2)N=C1C1CC1

Computed Properties

• Exact Mass: 223.02378965g/mol
• Monoisotopic Mass: 223.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine

Introduction to 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine (CAS No. 1850823-93-6)

4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole family, which is well-documented for its wide range of pharmacological applications. The presence of a cyclopropyl group and the dual thiazole rings in its molecular structure contribute to its distinctive chemical behavior and make it a subject of interest for further research and development.

The CAS number 1850823-93-6 uniquely identifies this compound in scientific literature and databases, facilitating its study and comparison with other related molecules. The molecular formula of this compound is C₈H₉N₃S₂, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur atoms arranged in a complex heterocyclic framework. This arrangement not only imparts specific chemical reactivity but also opens up possibilities for diverse interactions with biological targets.

One of the most compelling aspects of 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine is its potential as a scaffold for drug discovery. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of a cyclopropyl group into the thiazole core can enhance the compound's binding affinity to biological targets by introducing steric hindrance and improving metabolic stability. These features are particularly valuable in the design of novel therapeutic agents that require precise targeting and sustained activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in critical cellular pathways. For instance, preliminary data suggest that it may inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This interaction could lead to the development of new anticancer therapies that leverage the compound's unique structural features.

The synthesis of 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine presents both challenges and opportunities for chemists. The dual thiazole rings require careful functionalization to achieve the desired substitution patterns without compromising the overall stability of the molecule. However, recent methodological improvements in heterocyclic chemistry have made it possible to synthesize such complex structures with higher yields and purity. These advancements are crucial for enabling further exploration of the compound's pharmacological potential.

In addition to its therapeutic applications, 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine has shown promise in industrial applications as well. Its stable molecular structure and resistance to degradation make it a suitable candidate for use in specialty chemicals and materials science. For example, researchers are exploring its use as a catalyst or intermediate in organic synthesis processes that require high thermal and chemical resistance.

The future of 4-(2-Cyclopropyl-1,3-thiazol-4-yl)-1,3-thiazol-2-amine lies in its continued investigation across multiple disciplines. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with them in precise ways. By combining experimental research with cutting-edge computational methods, scientists can uncover new applications for this compound and others like it. This interdisciplinary approach is essential for advancing both fundamental science and applied chemistry.

In conclusion, 4-(2-Cyclopropyl-1,3-thiazol - 4 - yl) - 1 , 3 - thia z ol - 2 - am ine ( CAS No . 18508 23 - 93 - 6 ) represents a fascinating subject of study with significant implications for pharmaceuticals and beyond . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , position it as a promising candidate for future research . As scientists continue to explore its potential , we can expect new insights and applications to emerge , further solidifying its importance in the chemical sciences .